Cas no 56772-75-9 (Benzene, [[(methylthio)methyl]thio]-)

• Product Name: Benzene, [[(methylthio)methyl]thio]-
• CAS No: 56772-75-9
• MF: C₈H₁₀S₂
• MW: 170.294999599457
• CID: 347862
• PubChem ID: 11789655
• Update Time: 2025-04-19

Benzene, [[(methylthio)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(methylthio)methyl]thio]-
• methylsulfanylmethylsulfanylbenzene
• 56772-75-9
• SCHEMBL11661294
• DTXSID20472780
• Phenylthio-methylthio-methane
• GHFOUUIPGDXZFV-UHFFFAOYSA-N

• Inchi： 1S/C8H10S2/c1-9-7-10-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： GHFOUUIPGDXZFV-UHFFFAOYSA-N
• SMILES： S(CSC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 170.0225
• Monoisotopic Mass: 170.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers